Cas no 56915-85-6 (1-(3-(Pyrrolidin-1-yl)phenyl)ethanone)

• Product Name: 1-(3-(Pyrrolidin-1-yl)phenyl)ethanone
• CAS No: 56915-85-6
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 1086994
• PubChem ID: 21404493
• Update Time: 2025-04-20

1-(3-(Pyrrolidin-1-yl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Pyrrolidin-1-yl)phenyl)ethanone
• 1-(3-pyrrolidin-1-ylphenyl)ethanone
• 1-(3-pyrrolidin-1-ylphenyl)ethanone(SALTDATA: HCl)
• 1-(3-Pyrrolidin-1-yl-phenyl)-ethanone
• AG-G-00257
• Ambcb4016464
• CTK5A5904
• MolPort-005-984-368
• AKOS000101303
• CHEMBRDG-BB 4016464
• DTXSID60613175
• DB-180076
• 56915-85-6
• 1-[3-(Pyrrolidin-1-yl)phenyl]ethan-1-one
• SCHEMBL11738763

• MDL： MFCD08060032
• Inchi： 1S/C12H15NO/c1-10(14)11-5-4-6-12(9-11)13-7-2-3-8-13/h4-6,9H,2-3,7-8H2,1H3
• InChI Key： HYIQISKEYZTGOA-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(=C1)N1CCCC1

Computed Properties

• Exact Mass: 189.11500
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.55440